Tridecanoic Acid
Tridecanoic Acid
Tridecanoic acid is a C13 straight-chain saturated fatty acid. It has a role as a plant metabolite. It is a long-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a tridecanoate.
Tridecylic acid, also known as N-tridecanoate or C13:0, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Tridecylic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tridecylic acid has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, tridecylic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Tridecylic acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxytridecanoic acid, 13-hydroxytridecanoic acid, and (12R)-12-hydroxytridecanoic acid. Tridecylic acid is a potentially toxic compound.
Tridecylic acid, also known as N-tridecanoate or C13:0, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Tridecylic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tridecylic acid has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, tridecylic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Tridecylic acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxytridecanoic acid, 13-hydroxytridecanoic acid, and (12R)-12-hydroxytridecanoic acid. Tridecylic acid is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
638-53-9
VCID:
VC0123370
InChI:
InChI=1S/C13H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13(14)15/h2-12H2,1H3,(H,14,15)
SMILES:
CCCCCCCCCCCCC(=O)O
Molecular Formula:
C13H26O2
Molecular Weight:
214.34 g/mol
Tridecanoic Acid
CAS No.: 638-53-9
Reference Standards
VCID: VC0123370
Molecular Formula: C13H26O2
Molecular Weight: 214.34 g/mol
| CAS No. | 638-53-9 |
|---|---|
| Product Name | Tridecanoic Acid |
| Molecular Formula | C13H26O2 |
| Molecular Weight | 214.34 g/mol |
| IUPAC Name | tridecanoic acid |
| Standard InChI | InChI=1S/C13H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13(14)15/h2-12H2,1H3,(H,14,15) |
| Standard InChIKey | SZHOJFHSIKHZHA-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCC(=O)O |
| Appearance | Unit:100 mgSolvent:nonePurity:99%Physical solid |
| Boiling Point | 312.4 °C |
| Melting Point | 44.5 °C 44.5°C |
| Physical Description | Solid |
| Description | Tridecanoic acid is a C13 straight-chain saturated fatty acid. It has a role as a plant metabolite. It is a long-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a tridecanoate. Tridecylic acid, also known as N-tridecanoate or C13:0, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Tridecylic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tridecylic acid has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, tridecylic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Tridecylic acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxytridecanoic acid, 13-hydroxytridecanoic acid, and (12R)-12-hydroxytridecanoic acid. Tridecylic acid is a potentially toxic compound. |
| Solubility | 33 mg/L (at 20 °C) 1.54e-04 M 0.033 mg/mL at 20 °C 0.033 mg/mL |
| Synonyms | NSC 25955; NSC 69131; Tridecylic Acid; n-Tridecanoic Acid; n-Tridecoic Acid |
| Vapor Pressure | 1.26e-05 mmHg |
| Reference | 1. T. Rezanka and K. Sigler “Odd-numbered very-long-chain fatty acids from the microbial, animal and plant kingdoms” Progress in Lipid Research, vol. 48pp. 206-238, 20092. A. Hajra and N. Radin “Biosynthesis of the cerebroside odd-numbered fatty acids” Journal of Lipid Research, vol. 3 pp. 327-332, 19623. S. Alcorn et al. “Taxonomy and Pathogenicity of Erwinia cacticida sp. nov.” International Journal of Systematic Bacteriology, vol. 41 pp. 197-212, 19914. R. Micha and D. Mozaffarian “Saturated Fat and Cardiometabolic Risk Factors, Coronary Heart Disease, Stroke, and Diabetes: a Fresh Look at theEvidence” Lipids, vol. 45 pp. 893-905, 2010 |
| PubChem Compound | 12530 |
| Last Modified | Nov 11 2021 |
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